Cas no 1201643-08-4 (BD140 [for Albumin binding assay])

• Product Name: BD140 [for Albumin binding assay]
• CAS No: 1201643-08-4
• MF: C₂₁H₂₁BF₂N₂O
• MW: 366.2121
• CID: 2952947
• PubChem ID: 354333597
• Update Time: 2025-10-29

BD140 [for Albumin binding assay] Chemical and Physical Properties

Names and Identifiers

• BD140 [for Albumin binding assay]
• 4,4-Difluoro-1-methyl-3-(4-propoxystyryl)-4-bora-3a,4a-diaza-s-indacene
• D4898
• E79001
• 2,2-difluoro-6-methyl-4-[(E)-2-(4-propoxyphenyl)ethenyl]-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene
• BYB64308
• BD140
• 4,4-Difluoro-1-methyl-3-(4-propoxystyryl)-4-bora-3a,4a-diaza?s-indacene
• (E)-5,5-Difluoro-1-methyl-3-(4-propoxystyryl)-5H-5l4,6l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinine
• 1201643-08-4

• MDL： B152204
• Inchi： 1S/C21H21BF2N2O/c1-3-13-27-20-10-7-17(8-11-20)6-9-19-14-16(2)21-15-18-5-4-12-25(18)22(23,24)26(19)21/h4-12,14-15H,3,13H2,1-2H3/b9-6+
• InChI Key： NDQRWYKJLFZGBK-RMKNXTFCSA-N
• SMILES： F[B-]1([N+]2=C([H])C([H])=C([H])C2=C([H])C2=C(C([H])([H])[H])C([H])=C(/C(/[H])=C(\[H])/C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C([H])([H])C([H])([H])[H])N21)F

Computed Properties

• Exact Mass: 366.1714998g/mol
• Monoisotopic Mass: 366.1714998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.2

Experimental Properties

• Melting Point: 153.0 to 157.0 deg-C

BD140 [for Albumin binding assay] Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on BD140 [for Albumin binding assay]

Research Brief on BD140 [for Albumin Binding Assay] and Compound 1201643-08-4 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of albumin-binding assays in drug development and pharmacokinetic studies. The compound 1201643-08-4, a small molecule with potential therapeutic applications, has garnered attention due to its interaction with serum albumin, a critical factor in drug distribution and bioavailability. This research brief synthesizes the latest findings on the use of BD140, a specialized product designed for albumin binding assays, in evaluating the binding properties of 1201643-08-4 and related compounds.

The primary objective of recent studies has been to characterize the binding affinity and kinetics of 1201643-08-4 with human serum albumin (HSA) using BD140. BD140, a fluorescent probe, enables high-throughput screening and real-time monitoring of albumin interactions, providing insights into the compound's pharmacokinetic profile. Researchers have employed techniques such as fluorescence spectroscopy, surface plasmon resonance (SPR), and isothermal titration calorimetry (ITC) to quantify binding parameters, including dissociation constants (K_d) and binding stoichiometry.

Preliminary results indicate that 1201643-08-4 exhibits moderate affinity for HSA, with a K_d in the micromolar range, suggesting potential for further optimization to enhance its therapeutic efficacy. Comparative studies using BD140 have also revealed competitive binding with endogenous ligands, such as fatty acids, which may influence the compound's distribution and half-life in vivo. These findings underscore the utility of BD140 in early-stage drug discovery, particularly for compounds targeting albumin-mediated transport mechanisms.

Further investigations have explored the structural determinants of 1201643-08-4's binding to HSA, leveraging X-ray crystallography and molecular docking simulations. These studies identified key binding sites on HSA, such as Sudlow's sites I and II, which are critical for modulating drug-albumin interactions. The integration of BD140-based assays with structural biology tools has provided a comprehensive understanding of the compound's binding mode, facilitating the design of derivatives with improved albumin-binding properties.

In conclusion, the combination of BD140 and advanced analytical techniques has significantly advanced the study of 1201643-08-4 and similar compounds. The insights gained from these studies are expected to inform the development of next-generation therapeutics with optimized pharmacokinetic profiles. Future research directions may include in vivo validation of binding predictions and the exploration of BD140's applicability in other albumin-binding assays, further solidifying its role in pharmaceutical research.